Cas no 1189505-82-5 (N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-5-bromothiophene-2-carboxamide hydrochloride)

• Product Name: N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-5-bromothiophene-2-carboxamide hydrochloride
• CAS No: 1189505-82-5
• MF: C₁₈H₁₇BrClN₃OS₂
• MW: 470.834079504013
• CID: 6268142
• PubChem ID: 44827144
• Update Time: 2025-06-13

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-5-bromothiophene-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-5-bromothiophene-2-carboxamide hydrochloride
• N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-5-bromothiophene-2-carboxamide hydrochloride
• AKOS026681207
• N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-5-bromothiophene-2-carboxamide hydrochloride
• 1189505-82-5
• F2093-0680
• N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-5-bromothiophene-2-carboxamide;hydrochloride

• Inchi： 1S/C18H16BrN3OS2.ClH/c19-16-7-6-14(24-16)17(23)21-18-20-13-8-9-22(11-15(13)25-18)10-12-4-2-1-3-5-12;/h1-7H,8-11H2,(H,20,21,23);1H
• InChI Key： LDDBTRCVMFLNNB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=NC3=C(CN(CC4C=CC=CC=4)CC3)S2)=O)S1.Cl

Computed Properties

• Exact Mass: 468.96849g/mol
• Monoisotopic Mass: 468.96849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-5-bromothiophene-2-carboxamide hydrochloride

Introduction to N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]-5-bromothiophene-2-carboxamide hydrochloride (CAS No. 1189505-82-5)

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]-5-bromothiophene-2-carboxamide hydrochloride} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1189505-82-5, represents a unique structural motif that combines elements of thiophene, benzyl, and thiazole heterocycles with a pyridine ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and development.

The molecular architecture of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]-5-bromothiophene-2-carboxamide hydrochloride} is characterized by its complex heterocyclic system. The presence of a bromo substituent on the thiophene ring and the benzyl group attached to the thiazole-pyridine core suggests potential for diverse interactions with biological targets. Such structural features are often exploited in the design of bioactive molecules due to their ability to modulate electronic properties and binding affinity.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate multiple heterocyclic rings. The combination of thiophene and pyridine moieties in this compound aligns with the trend toward designing molecules with enhanced binding properties. These heterocycles are known for their ability to engage in various non-covalent interactions with biological macromolecules, including enzymes and receptors.

The bromothiophene moiety is particularly noteworthy as it introduces a site for potential functionalization through cross-coupling reactions. This versatility allows chemists to modify the structure of the compound in ways that can fine-tune its biological activity. For instance, palladium-catalyzed coupling reactions can be employed to introduce new substituents at the bromo position, thereby expanding the chemical space for drug discovery.

One of the most compelling aspects of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]-5-bromothiophene-2-carboxamide hydrochloride} is its potential as a scaffold for developing novel therapeutic agents. The compound's structural features suggest that it may interact with targets involved in various disease pathways. For example, the pyridine ring could serve as a hydrogen bond acceptor or donor site in protein-ligand interactions. Additionally, the benzyl group might participate in hydrophobic interactions or π-stacking with aromatic residues in biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their diverse pharmacological profiles. Compounds containing thiophene and pyridine rings have shown promise in treating a range of conditions, including inflammation, cancer, and neurological disorders. The unique structural features of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]-5-bromothiophene-2-carboxamide hydrochloride} position it as a promising candidate for further exploration in these areas.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazole-pyridine core through cyclization reactions followed by functionalization at the thiophene ring. The introduction of the bromo substituent is typically achieved through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Finally, the carboxamide group is installed via nucleophilic acylation or other carboxylation methods.

In terms of biological evaluation, N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]-5-bromothiophene-2-carboxamide hydrochloride} has been tested for its activity against several biological targets. Preliminary data suggest that it exhibits moderate binding affinity to certain enzymes and receptors. These findings are encouraging and warrant further investigation into its potential therapeutic applications.

The compound's solubility profile in hydrochloride form makes it suitable for various pharmacokinetic studies. Solubility is a critical factor in drug development as it influences bioavailability and formulation design. By optimizing solubility through salt formation or other means, researchers can enhance the pharmacokinetic properties of N-{5-benzyl-4H，